Cas no 2172587-55-0 (3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine)
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine
- EN300-1591686
- 2172587-55-0
-
- Inchi: 1S/C11H18N2/c1-11(5-3-6-12-9-11)10-4-7-13(2)8-10/h4,7-8,12H,3,5-6,9H2,1-2H3
- InChI Key: NUSHKQYPVZRJLV-UHFFFAOYSA-N
- SMILES: N1CCCC(C)(C2C=CN(C)C=2)C1
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17Ų
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591686-0.05g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 0.05g |
$1417.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-0.1g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 0.1g |
$1484.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-0.25g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 0.25g |
$1551.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-0.5g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 0.5g |
$1619.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-1.0g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 1g |
$1686.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-2.5g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 2.5g |
$3304.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-5.0g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 5g |
$4890.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-10.0g |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 10g |
$7250.0 | 2023-06-04 | ||
| Enamine | EN300-1591686-50mg |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 50mg |
$1417.0 | 2023-09-23 | ||
| Enamine | EN300-1591686-100mg |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine |
2172587-55-0 | 100mg |
$1484.0 | 2023-09-23 |
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine
Comprehensive Guide to 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine (CAS No. 2172587-55-0): Properties, Applications, and Market Insights
3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine (CAS No. 2172587-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a unique structural framework, combining a methyl-substituted pyrrole ring with a piperidine backbone. Its molecular formula is C11H18N2, and it exhibits properties that make it valuable for drug discovery and material science applications.
The compound's 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine structure contributes to its versatility in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both nitrogen-containing heterocycles. The pyrrole moiety is known for its electron-rich nature, while the piperidine ring offers conformational flexibility, making this molecule a promising candidate for targeting various biological pathways.
Recent studies highlight the growing importance of nitrogen-containing heterocycles like 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine in developing novel therapeutics. The pharmaceutical industry is actively exploring such compounds for their potential in treating neurological disorders, given their ability to modulate neurotransmitter systems. This aligns with current healthcare trends focusing on central nervous system (CNS) drug development, where researchers seek molecules with improved blood-brain barrier penetration.
From a synthetic chemistry perspective, CAS 2172587-55-0 represents an interesting challenge for organic chemists. The compound's synthesis typically involves multi-step procedures that may include pyrrole functionalization, piperidine ring formation, and subsequent methylation reactions. Optimization of these synthetic routes is crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.
The physicochemical properties of 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine make it suitable for various formulation approaches. Its moderate lipophilicity, influenced by the methyl groups and heterocyclic systems, affects its solubility profile and pharmacokinetic parameters. These characteristics are particularly relevant in today's drug development landscape, where researchers prioritize compounds with balanced ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
In material science applications, derivatives of 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine have shown promise as building blocks for advanced polymers and functional materials. The compound's rigid yet flexible structure can contribute to the thermal stability and mechanical properties of resulting materials. This aligns with growing industrial demand for high-performance polymers in electronics, coatings, and specialty chemical applications.
The global market for specialty piperidine derivatives like CAS 2172587-55-0 is experiencing steady growth, driven by pharmaceutical R&D investments and the expanding fine chemicals sector. Market analysts project increased demand for such nitrogen heterocycles in the coming years, particularly in regions with strong biotechnology and pharmaceutical manufacturing capabilities. Quality standards and regulatory compliance remain critical factors for suppliers of this compound.
Researchers working with 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine should consider its storage and handling requirements. While not classified as hazardous under standard conditions, proper laboratory practices recommend storing the compound in cool, dry environments protected from light. These precautions help maintain the stability of this piperidine-pyrrole hybrid compound over extended periods.
Future research directions for 2172587-55-0 may explore its potential as a chiral building block in asymmetric synthesis or investigate its coordination chemistry with transition metals. The compound's structural features suggest possible applications in catalysis or as a ligand in metal-organic frameworks (MOFs), areas that are currently receiving substantial research attention in academic and industrial settings.
For scientists seeking alternatives or related compounds, structural analogs of 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine might include variations in the pyrrole substitution pattern or modifications to the piperidine ring system. Such derivatives are often explored to optimize specific properties while maintaining the core pharmacophore features that contribute to biological activity.
In conclusion, 3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine (CAS No. 2172587-55-0) represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural characteristics and growing relevance in pharmaceutical research make it a compound worth monitoring as new discoveries emerge in heterocyclic chemistry and drug development.
2172587-55-0 (3-methyl-3-(1-methyl-1H-pyrrol-3-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)